Cas no 1797894-77-9 (2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide)

• Product Name: 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide
• CAS No: 1797894-77-9
• MF: C₁₇H₁₅NOS₂
• MW: 313.437101602554
• CID: 6258055
• PubChem ID: 71809924
• Update Time: 2025-10-30

2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024566729
• 1797894-77-9
• F6445-6548
• 2-thiophen-2-yl-N-[(2-thiophen-3-ylphenyl)methyl]acetamide
• 2-(THIOPHEN-2-YL)-N-{[2-(THIOPHEN-3-YL)PHENYL]METHYL}ACETAMIDE
• 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide

• Inchi： 1S/C17H15NOS2/c19-17(10-15-5-3-8-21-15)18-11-13-4-1-2-6-16(13)14-7-9-20-12-14/h1-9,12H,10-11H2,(H,18,19)
• InChI Key： BTJDESRARZGVAI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=CC=C1CNC(CC1=CC=CS1)=O

Computed Properties

• Exact Mass: 313.05950645g/mol
• Monoisotopic Mass: 313.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 85.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide

Professional Introduction to 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide (CAS No. 1797894-77-9)

2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide, identified by its CAS number CAS No. 1797894-77-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, characterized by its structural integration of thiophene rings with benzyl and acetamide functional groups. The unique arrangement of these moieties imparts distinct chemical properties, making it a valuable candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide consists of a central acetamide moiety flanked by two thiophene rings, one at the 2-position and the other at the 3-position of a benzyl group. This configuration not only enhances the compound's solubility and bioavailability but also provides multiple sites for interaction with biological targets. Such structural features are particularly relevant in the development of novel therapeutic agents targeting complex diseases.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, and anticancer properties, among others. The presence of thiophene rings in 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide suggests potential applications in these therapeutic areas. For instance, studies have demonstrated that thiophene derivatives can modulate enzyme activity and interfere with signaling pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The benzyl group attached to the acetamide moiety provides a versatile platform for further chemical modifications, allowing researchers to fine-tune its pharmacological properties. This flexibility is crucial in optimizing drug candidates for efficacy and minimal side effects. Additionally, the dual thiophene rings may enhance binding affinity to specific protein targets, improving the compound's therapeutic potential.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has been instrumental in evaluating the efficacy of 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide. Molecular docking studies have shown that this compound can interact with various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. These interactions are believed to be mediated by the thiophene rings and the benzyl-acetamide core, which can form stable hydrogen bonds and hydrophobic interactions with biological targets.

The synthesis of 2-(thiophen-2-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, reducing costs and enabling larger-scale investigations.

In conclusion, 2-(thiophen-2-yl)-N-(thiophen-3-yl)benzylacetamide (CAS No. 1797894-77-9) represents a promising candidate for further pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new applications for thiophene derivatives, compounds like this one are likely to play a significant role in addressing some of the most challenging medical conditions faced today.